Cas no 2311-46-8 (N-Caproic Acid Isopropyl Ester)

N-Caproic Acid Isopropyl Ester (isopropyl hexanoate) is an ester compound formed by the reaction of caproic acid (hexanoic acid) and isopropanol. It is a clear, colorless liquid with a fruity odor, commonly used as a flavoring agent, fragrance intermediate, or solvent in industrial and laboratory applications. The ester exhibits favorable properties such as moderate volatility, good solubility in organic solvents, and stability under typical storage conditions. Its low viscosity and mild reactivity make it suitable for use in formulations requiring controlled evaporation rates or as a carrier for hydrophobic compounds. The compound is also employed in synthetic organic chemistry as a reagent or intermediate in esterification and transesterification processes.
N-Caproic Acid Isopropyl Ester structure
2311-46-8 structure
Product Name:N-Caproic Acid Isopropyl Ester
CAS No:2311-46-8
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00059436
CID:84240
PubChem ID:87565903
Update Time:2025-06-09

N-Caproic Acid Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

    • isopropyl caproate
    • isopropyl hexanoate
    • iso-PROPYL-CAPROATE
    • Isoproyl hexanoate
    • n-Caproic acid isopropyl ester
    • propan-2-yl hexanoate
    • 1-Methylethyl hexanoate
    • Hexanoic Acid Isopropyl Ester
    • Hexanoic acid,1-methylethyl ester
    • Hexansaeure-isopropylester
    • i-propyl hexanoate
    • Isopropyl capronate
    • Isopropyl hexylate
    • N-Caproic Acid Isopropyl Ester
    • MDL： MFCD00059436
    • Inchi： 1S/C9H18O2/c1-4-5-6-7-9(10)11-8(2)3/h8H,4-7H2,1-3H3
    • InChI Key： JSHDAORXSNJOBA-UHFFFAOYSA-N
    • SMILES： CCCCCC(OC(C)C)=O

Computed Properties

  • Exact Mass: 158.13100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: The colorless liquid forms a pineapple like sweet fruity aroma and a fresh berry like sweet taste
  • Density: 0.86
  • Boiling Point: 168°C(lit.)
  • Flash Point: 54 °C
  • Refractive Index: 1.4060-1.4080
  • PSA: 26.30000
  • LogP: 2.51830
  • FEMA: 2950 | ISOPROPYL HEXANOATE
  • Solubility: Almost insoluble in water and ethanol

N-Caproic Acid Isopropyl Ester Security Information

N-Caproic Acid Isopropyl Ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

N-Caproic Acid Isopropyl Ester Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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N-Caproic Acid Isopropyl Ester Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2311-46-8)N-CAPROIC ACID ISOPROPYL ESTER
Order Number:sfd3516
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:2311-46-8)N-CAPROIC ACID ISOPROPYL ESTER
sfd3516
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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